Cas no 1261561-19-6 (7-Chloroquinolin-6-ol)

• Product Name: 7-Chloroquinolin-6-ol
• CAS No: 1261561-19-6
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 4822319
• PubChem ID: 70352275
• Update Time: 2025-06-11

7-Chloroquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 7-chloroquinolin-6-ol
• 7-Chloro-6-hydroxyquinoline
• 7-Chloroquinolin-6-ol

• Inchi： 1S/C9H6ClNO/c10-7-5-8-6(4-9(7)12)2-1-3-11-8/h1-5,12H
• InChI Key： IMNOKYAIEWZXAI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=CC=CN=C2C=1)O

Computed Properties

• Exact Mass: 179.0137915g/mol
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on 7-Chloroquinolin-6-ol

7-Chloroquinolin-6-ol: A Comprehensive Overview

7-Chloroquinolin-6-ol, also known by its CAS number 1261561-19-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the quinoline family, which has been extensively studied due to its unique electronic properties and potential applications in various industries. The presence of the chloro group at the 7th position and the hydroxyl group at the 6th position imparts distinctive chemical characteristics, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 7-Chloroquinolin-6-ol has been a focal point of recent studies. Researchers have explored various synthetic routes to optimize the production process, ensuring high yield and purity. One notable approach involves the use of catalytic systems that facilitate selective substitution reactions, enabling precise control over the placement of functional groups. This advancement not only enhances the efficiency of synthesis but also opens avenues for large-scale production, which is crucial for industrial applications.

In terms of applications, 7-Chloroquinolin-6-ol has shown promise in the development of advanced materials. Its electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve the electrical conductivity and thermal stability of the resulting materials. Such findings underscore its potential in revolutionizing electronic devices by offering cost-effective and environmentally friendly alternatives to traditional materials.

Beyond materials science, 7-Chloroquinolin-6-ol has also garnered attention in pharmacology. Preliminary studies suggest that this compound may exhibit bioactivity against certain pathogens, making it a potential candidate for drug development. Researchers are currently investigating its mechanism of action and exploring ways to enhance its bioavailability through structural modifications. These efforts are part of a broader trend toward leveraging natural and synthetic compounds to address unmet medical needs.

The structural uniqueness of 7-Chloroquinolin-6-ol lies in its quinoline backbone, which provides a rigid framework for functionalization. The chloro group at position 7 introduces electron-withdrawing effects, while the hydroxyl group at position 6 imparts hydrophilic properties. This combination allows for versatile chemical reactivity, enabling the molecule to participate in a wide range of reactions, from nucleophilic substitutions to oxidative couplings.

In conclusion, 7-Chloroquinolin-6-ol, with its CAS number 1261561-19-6, represents a multifaceted compound with diverse applications across multiple disciplines. Its synthesis, properties, and potential uses continue to be explored by researchers worldwide, driving innovation in both academic and industrial settings. As advancements in synthetic methods and material science progress, this compound is poised to play an increasingly important role in shaping future technologies.